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Compound of Interest

Compound Name: 1,2-Dichlorocyclohexane

Cat. No.: B075773 Get Quote

This guide provides immediate and essential safety protocols, personal protective equipment

(PPE) recommendations, and operational and disposal plans for handling 1,2-
Dichlorocyclohexane in a laboratory setting. The information is intended for researchers,

scientists, and professionals in drug development to ensure safe handling and minimize

exposure risks.

Chemical Hazard Summary

1,2-Dichlorocyclohexane is a combustible liquid and vapor that can cause irritation to the

eyes, skin, and respiratory tract.[1] Exposure may also lead to central nervous system

depression.[1] The toxicological properties of this chemical have not been fully investigated,

warranting a cautious approach.[1]

Hazard Classification
Hazard Statement Classification

Skin Irritation Causes skin irritation[2]

Eye Irritation Causes serious eye irritation[2]

Respiratory Irritation May cause respiratory irritation[2]

Flammability Combustible liquid and vapor[1]

This data is for trans-1,2-Dichlorocyclohexane.
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Personal Protective Equipment (PPE) Protocol
A comprehensive PPE strategy is critical to mitigate the risks associated with handling 1,2-
Dichlorocyclohexane. The following provides a step-by-step guide to appropriate PPE

selection and use.

Eye and Face Protection
Action: Wear chemical safety goggles that conform to OSHA's eye and face protection

regulations in 29 CFR 1910.133 or European Standard EN166.[1]

Enhanced Protection: When there is a significant risk of splashing, a full-face shield should

be worn in addition to chemical safety goggles.

Skin and Body Protection
Gloves: Wear appropriate chemical-resistant gloves to prevent skin contact.[1] While specific

breakthrough time data for 1,2-Dichlorocyclohexane is not readily available, gloves made

of Butyl rubber or Viton are generally recommended for handling chlorinated hydrocarbons.

Nitrile gloves may be suitable for incidental splash protection but should be replaced

immediately upon contact.

Best Practice: Always inspect gloves for any signs of degradation or perforation before

use.

Glove Material
General Recommendation for Chlorinated
Hydrocarbons

Viton® Excellent

Butyl Rubber Good to Excellent

Neoprene Fair to Good

Nitrile Fair (for splash protection only)

Natural Rubber (Latex) Not Recommended
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This table provides general guidance. It is crucial to consult the glove manufacturer's specific

chemical resistance data.

Protective Clothing: Wear a chemically resistant lab coat, apron, or coveralls to protect

against skin exposure.[1] Ensure clothing is made of a material that is impervious to 1,2-
Dichlorocyclohexane.

Footwear: Use closed-toe shoes. In areas with a higher risk of spills, chemically resistant

boots are recommended.

Respiratory Protection
Work with 1,2-Dichlorocyclohexane should be conducted in a well-ventilated area, preferably

within a chemical fume hood.[1] If engineering controls are insufficient to maintain exposure

below acceptable limits, or during emergency situations, respiratory protection is necessary.

Respirator Type: A NIOSH-approved air-purifying respirator with organic vapor (OV)

cartridges is recommended for protection against chlorinated hydrocarbons. In situations

with higher concentrations, a combination cartridge for organic vapors and acid gases may

be appropriate.

Fit Testing: A respiratory protection program that meets OSHA's 29 CFR 1910.134 and ANSI

Z88.2 requirements, including fit testing, must be implemented whenever respirators are

used.[1]

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for laboratory safety and

environmental protection.

Experimental Workflow for Safe Handling
The following diagram outlines the key steps for the safe handling of 1,2-
Dichlorocyclohexane, from preparation to waste disposal.
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Workflow for Safe Handling of 1,2-Dichlorocyclohexane

Preparation

Handling

Disposal

1. Conduct Risk Assessment

2. Select & Inspect PPE

3. Verify Engineering Controls
(Fume Hood, Ventilation)

4. Transfer Chemical in Fume Hood

5. Perform Experiment

6. Ensure Spill Kit is Accessible

7. Segregate Chlorinated Waste

8. Collect in Labeled, Sealed Container

9. Dispose of Contaminated PPE

10. Arrange for Hazardous Waste Pickup

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 1,2-Dichlorocyclohexane.
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Step-by-Step Disposal Plan
The disposal of 1,2-Dichlorocyclohexane and associated contaminated materials must be

handled as hazardous waste.

Waste Segregation:

Dedicate a specific, clearly labeled, and sealed container for liquid 1,2-
Dichlorocyclohexane waste. The container should be made of a chemically resistant

material.

Solid waste contaminated with 1,2-Dichlorocyclohexane (e.g., paper towels,

contaminated gloves, disposable labware) should be collected in a separate, sealed, and

clearly labeled hazardous waste bag or container.

Container Labeling:

All waste containers must be labeled with "Hazardous Waste," the full chemical name "1,2-
Dichlorocyclohexane," and the associated hazards (e.g., "Combustible," "Irritant").

Storage of Waste:

Store hazardous waste containers in a designated, well-ventilated, and secure area, away

from incompatible materials. Secondary containment should be used to prevent spills.

Disposal of Contaminated PPE:

Contaminated gloves, lab coats, and other disposable PPE should be placed in the

designated solid hazardous waste container.

Reusable PPE must be decontaminated thoroughly before reuse.

Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and disposal of the waste.
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The primary recommended method for the disposal of chlorinated hydrocarbons is high-

temperature incineration.

Follow all local, state, and federal regulations for hazardous waste disposal.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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